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Compound of Interest

Compound Name: C.I. Vat Green 9

Cat. No.: B1584405 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth analysis of the material science applications of C.I.
Vat Green 9 and its derivatives. C.I. Vat Green 9, a synthetic dye belonging to the violanthrone

class, is traditionally recognized for its use in the textile industry due to its high stability and

vibrant color.[1] However, recent research has unveiled its potential in advanced material

science, particularly in the field of organic electronics. This document summarizes the key

properties, synthesis, and emerging applications of this compound and its derivatives, with a

focus on quantitative data and detailed experimental protocols.

Core Properties of C.I. Vat Green 9
C.I. Vat Green 9 is a violanthrone derivative with the chemical formula C₃₄H₁₅NO₄.[2][3] It is a

black powder that is insoluble in water and ethanol but soluble in certain organic solvents like

2-chlorophenol and xylene.[2][4][5] Its high lightfastness has made it a staple in applications

requiring durable coloration.[1]
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Property Value Source

C.I. Name Vat Green 9; 59850 [2][4]

CAS Number 6369-65-9 [2][4]

Molecular Formula C₃₄H₁₅NO₄ [2][3]

Molecular Weight 501.49 g/mol [2][4]

Appearance Black Powder [2][5]

Solubility

Insoluble in water and ethanol;

Soluble in 2-chlorophenol,

xylene, and tetralin.

[2][4][5]

Material Science Applications: Organic Electronics
While C.I. Vat Green 9 itself has not been extensively studied in material science, its

derivatives, particularly those based on the violanthrone core, have emerged as promising

materials for organic electronics. Violanthrone derivatives are being investigated as

semiconductor materials due to their large π-conjugated system.[6]

Dicyanomethylene-Functionalised Violanthrone
Derivatives in Organic Field-Effect Transistors (OFETs)
Recent studies have focused on the synthesis and characterization of dicyanomethylene-

functionalised violanthrone derivatives for use in organic electronic devices. The introduction of

electron-deficient dicyanomethylene groups significantly enhances the optical absorption of

these materials.[6] These derivatives have been shown to be p-type semiconductors with low

HOMO-LUMO gaps, making them suitable for applications in organic field-effect transistors

(OFETs).[6]
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Compound HOMO (eV) LUMO (eV)
Electrochemic
al Band Gap
(eV)

Optical Band
Gap (eV)

Derivative 3a -5.45 -4.20 1.25 1.24

Derivative 3b -5.46 -4.21 1.25 1.25

Derivative 3c -5.44 -4.19 1.25 1.25

Data sourced from a 2024 study on dicyanomethylene-functionalised violanthrone derivatives.

Enhancing the π-π stacking of violanthrone derivatives has been shown to improve charge

carrier mobility. A study demonstrated that the hole mobility of a solution-processable

violanthrone derivative increased by an order of magnitude (from 4.93 × 10⁻⁵ cm² V⁻¹ s⁻¹ to

4.44 × 10⁻⁴ cm² V⁻¹ s⁻¹) when the film was prepared from a chloroform/n-hexane mixture

compared to pure chloroform, due to enhanced crystallinity and π-π interactions.[6]

Experimental Protocols
Synthesis of Dicyanomethylene-Functionalised
Violanthrone Derivatives
This protocol describes a two-step synthesis of dicyanomethylene-functionalised violanthrone

derivatives, starting from 16,17-dihydroxyviolanthrone.

Step 1: Etherification

React 16,17-dihydroxyviolanthrone with an appropriate alkyl bromide (e.g., 2-ethylhexyl

bromide, 1-bromooctane, or 1-bromododecane) to synthesize the corresponding diether

derivatives (compounds 2a-c).[6] This reaction is a well-established etherification protocol.[6]

Step 2: Knoevenagel Condensation

The final target compounds (3a-c) are synthesized via a Knoevenagel condensation with

malononitrile.[6]
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Synthesis of Dicyanomethylene-functionalised Violanthrone Derivatives.

Fabrication of Organic Field-Effect Transistors (OFETs)
This protocol outlines the fabrication of OFETs using the synthesized violanthrone derivatives

as the semiconductor layer.

Substrate Preparation:

Wash substrates with deionized water, acetone, and isopropanol.

Dry the substrates with a stream of compressed air.

Drop-cast octadecyltrichlorosilane (30 μM) onto the substrate for 5 minutes.

Wash the substrate with toluene and dry with compressed air.

Semiconductor Deposition:

Prepare a solution of the semiconductor material (10 mg mL⁻¹ in CHCl₃).

Deposit the solution onto the prepared substrate by spin-coating at 1000 rpm for 60

seconds.

Device Characterization:
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Test the device using a semiconductor characterization system (e.g., Keithley 4200).

Calculate the charge mobility in the saturation regime.

Substrate Preparation

Semiconductor Deposition

Device Characterization

Wash Substrate
(DI Water, Acetone, Isopropanol)

Dry Substrate

Drop-cast Octadecyltrichlorosilane

Wash with Toluene

Dry Substrate

Spin-coat Solution
(1000 rpm, 60s)

Prepare Semiconductor Solution
(10 mg/mL in Chloroform)

Test with Semiconductor
Characterization System

Calculate Charge Mobility
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Fabrication and Characterization of OFETs.

Emerging and Potential Applications
While the application of C.I. Vat Green 9 derivatives in organic electronics is the most well-

documented, the inherent properties of the violanthrone core suggest potential in other

advanced fields.

Photocatalysis
The extended π-conjugated system of violanthrone suggests its potential as a photocatalyst. A

study on the photocatalytic degradation of a related dye, Vat Green 3, using a ferrihydrite-

modified diatomite with TiO₂, demonstrated efficient decolorization under visible light. This

suggests that violanthrone-based dyes could be explored for environmental remediation

applications. Furthermore, violanthrone has been implicated in reaction mechanisms for

photopolymerization upon exposure to red light, acting as a photocatalyst.

Drug Development: Photodynamic Therapy and
Bioimaging
Though direct studies on C.I. Vat Green 9 are lacking, structurally related compounds like

azabenzanthrone derivatives have shown promise in photodynamic therapy (PDT). These

derivatives have demonstrated high phototoxicity towards cancer cells under low-power light

irradiation and are effective for deep-tissue two-photon imaging. This indicates that the core

structure of C.I. Vat Green 9 could be a scaffold for developing new photosensitizers for image-

guided cancer therapy.
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Potential Advanced Applications

C.I. Vat Green 9 Core Structure
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Potential Material Science and Biomedical Applications of the C.I. Vat Green 9 Core Structure.

Conclusion
C.I. Vat Green 9, a compound with a long history in the dye industry, possesses a molecular

framework that is ripe for exploration in advanced material science. While research into the

direct application of C.I. Vat Green 9 is still in its nascent stages, its derivatives have already

demonstrated significant potential as high-performance materials in organic electronics. The

exploration of its photocatalytic properties and its potential as a scaffold for therapeutic agents

in drug development represent exciting future research directions. Further investigation into the

synthesis of novel derivatives and a deeper characterization of their material properties will be

crucial in unlocking the full potential of this versatile class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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